Cas no 263410-15-7 (tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate)

• Product Name: tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate
• CAS No: 263410-15-7
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 2931506
• PubChem ID: 53796239
• Update Time: 2025-10-22

tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl(2-(2-nitrophenoxy)ethyl)carbamate
• KCA51014
• 263410-15-7
• tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate
• A1-65705
• SCHEMBL7434383

• Inchi： 1S/C13H18N2O5/c1-13(2,3)20-12(16)14-8-9-19-11-7-5-4-6-10(11)15(17)18/h4-7H,8-9H2,1-3H3,(H,14,16)
• InChI Key： FFFQPFWHPTVBGZ-UHFFFAOYSA-N
• SMILES： O(C(NCCOC1C=CC=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.12157168Da
• Monoisotopic Mass: 282.12157168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate

Terb-Butyl (2-(2-Nitrophenoxy)ethyl)carbamate: A Key Compound in Modern Pharmaceutical Research

CAS No. 263410-15-7 represents a critical molecule in the field of pharmaceutical chemistry, with its unique structural features and functional properties making it a focal point for drug discovery and biological activity studies. This compound, specifically tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate, has garnered significant attention due to its potential applications in targeted drug delivery systems and novel therapeutic strategies. Recent advancements in synthetic methodologies and biological evaluation have further solidified its relevance in modern biomedical research.

The chemical structure of tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate is characterized by a carbamate functional group linked to a 2-nitrophenoxy moiety, which contributes to its lipophilicity and bioavailability. The presence of the tert-butyl group provides steric hindrance, enhancing the compound's stability in biological environments. This structural design is crucial for its role in prodrug development, where controlled release mechanisms are essential for optimizing therapeutic outcomes.

Recent studies have highlighted the synthetic pathways for tert-Butyl (2-(2-nitrophenoxy)ethyl)carbamate, emphasizing the importance of green chemistry principles in its production. Researchers have employed microwave-assisted synthesis and flow chemistry techniques to improve reaction efficiency and reduce environmental impact. These methods not only align with sustainable chemical practices but also ensure the compound's purity and consistency for preclinical testing.

One of the most promising applications of tert-Butyl (2-(2-nit